Cas no 2138025-34-8 (N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide)

• Product Name: N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide
• CAS No: 2138025-34-8
• MF: C₁₃H₂₀ClN₃O
• MW: 269.770401954651
• MDL: MFCD31589588
• CID: 5609335
• PubChem ID: 165475610
• Update Time: 2025-06-08

N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-842332
• N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide
• 2138025-34-8

• MDL： MFCD31589588
• Inchi： 1S/C13H20ClN3O/c1-12(2,3)9-6-7-15-11(16-9)17-10(18)13(4,5)8-14/h6-7H,8H2,1-5H3,(H,15,16,17,18)
• InChI Key： RTHZIGBBQGFOBX-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(NC1=NC=CC(C(C)(C)C)=N1)=O

Computed Properties

• Exact Mass: 269.1294900g/mol
• Monoisotopic Mass: 269.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.9Ų

Additional information on N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide

Introduction to N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide (CAS No. 2138025-34-8)

N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide, identified by its CAS number 2138025-34-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The presence of a pyrimidine core, combined with specific substituents such as 4-tert-butyl and 3-chloro, makes this molecule a promising candidate for further investigation in various therapeutic areas.

The chemical structure of N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide incorporates several key functional groups that contribute to its unique properties. The pyrimidine ring is a heterocyclic aromatic compound that is widely recognized for its role in many biologically active molecules, including nucleoside analogs and antiviral agents. The 4-tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. Additionally, the 3-chloro substituent introduces electrophilic centers, making the molecule more reactive in certain chemical transformations and potentially useful in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with pyrimidine cores for their applications in pharmaceuticals. Pyrimidine derivatives have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anticancer drugs. The compound N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide represents an interesting derivative that could be explored for these purposes. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways.

The synthesis of N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrimidine scaffold, followed by functionalization with the appropriate substituents. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to introduce the desired functional groups. The use of protective groups may also be necessary to prevent unwanted side reactions during the synthesis.

The biological activity of N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide has been the subject of several preliminary studies. These studies have focused on evaluating its potential as an inhibitor of various targets relevant to human health. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is often associated with cancer and inflammatory diseases, making kinase inhibitors valuable therapeutic agents.

In addition to its potential as a kinase inhibitor, N-(4-tert-butylpyrimidin-2-yl)-3-chloro-2,2-dimethylpropanamide has also shown promise in other therapeutic areas. Research indicates that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic pathways, leading to cell death.

The pharmacokinetic properties of N-(4-tert-butylpyrimidin-2-yl-)3-chloro--dimethylpropanamide are also important considerations in its development as a drug candidate. Studies have been conducted to assess its solubility, stability, and absorption rates in biological systems. These parameters are crucial for determining how effectively the compound can be administered and distributed within the body. Optimizing these properties can enhance the overall efficacy and safety of the drug.

The future directions for research on N-(4--butylpyrimidin--)3-chloro--dimethylpropanamide include further exploration of its biological activities and mechanisms of action. Additional preclinical studies are needed to validate its potential as a therapeutic agent and to identify any possible toxicities or side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in advancing this research.

The development of novel pharmaceutical compounds is a complex and multidisciplinary endeavor that requires expertise in chemistry, biology, pharmacology, and other related fields. N-(N-(4--butylpyrimidin--)3-chloro--dimethylpropanamide (CAS No.) represents an exciting example of how structural modifications can lead to new bioactive molecules with potential therapeutic applications.) will continue to be an area of active investigation as scientists seek to develop new treatments for various diseases.